Cas no 10278-02-1 (1-methoxy-2-(prop-1-en-2-yl)benzene)

• Product Name: 1-methoxy-2-(prop-1-en-2-yl)benzene
• CAS No: 10278-02-1
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1133781
• PubChem ID: 517803
• Update Time: 2025-06-08

1-methoxy-2-(prop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-2-(prop-1-en-2-yl)benzene
• 1-Isopropenyl-2-methoxybenzene
• benzene, 1-methoxy-2-(1-methylethenyl)-
• methyl 2-(prop-1-en-2-yl)phenyl ether
• 1-methyl-1-(2'-methoxyphenyl)-ethene
• G69826
• SCHEMBL1433789
• 1-Isopropenyl-2-methoxybenzene #
• AKOS013993323
• 1-methoxy-2-prop-1-en-2-ylbenzene
• o-Methoxy-I+/--methylstyrol
• MERMDWYLTGRJPN-UHFFFAOYSA-N
• MFCD00048113
• o-isopropenylanisole
• 10278-02-1

• Inchi： 1S/C10H12O/c1-8(2)9-6-4-5-7-10(9)11-3/h4-7H,1H2,2-3H3
• InChI Key： MERMDWYLTGRJPN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(=C)C

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.93
• Boiling Point: 212.7°C at 760 mmHg
• Flash Point: 77.2°C
• Refractive Index: 1.503
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes

Additional information on 1-methoxy-2-(prop-1-en-2-yl)benzene

Chemical Profile of 1-methoxy-2-(prop-1-en-2-yl)benzene (CAS No. 10278-02-1)

1-methoxy-2-(prop-1-en-2-yl)benzene, identified by its Chemical Abstracts Service (CAS) number 10278-02-1, is a significant organic compound with a rich structural framework that has garnered attention in various scientific disciplines. This molecule, featuring a benzene ring substituted with a methoxy group and an allyl group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for pharmaceutical applications.

The structural configuration of 1-methoxy-2-(prop-1-en-2-yl)benzene consists of a phenolic moiety linked to an allyl side chain. This arrangement imparts distinct reactivity, making it a versatile building block in organic synthesis. The presence of both electron-donating (methoxy) and electron-withdrawing (allyl) groups on the aromatic ring allows for diverse chemical transformations, including electrophilic aromatic substitution, nucleophilic addition, and cross-coupling reactions. These characteristics have positioned this compound as a focal point in the development of novel synthetic methodologies.

In recent years, the study of 1-methoxy-2-(prop-1-en-2-yl)benzene has been further propelled by its potential applications in the pharmaceutical industry. Researchers have been exploring its utility as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways. The benzene derivatives, including this compound, have shown promise in modulating enzyme activity and interacting with biological targets. For instance, studies have indicated that analogs of 1-methoxy-2-(prop-1-en-2-yl)benzene may exhibit inhibitory effects on certain enzymes implicated in chronic diseases.

The allyl group in 1-methoxy-2-(prop-1-en-2-yl)benzene serves as a reactive site for various functionalization strategies, enabling the introduction of additional substituents that can fine-tune the pharmacological properties of derived compounds. This flexibility has been exploited in the design of novel drug candidates where precise molecular architecture is critical for efficacy and selectivity. The methoxy group, on the other hand, contributes to the stability and solubility of the molecule, facilitating its use in formulation development.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-methoxy-2-(prop-1-en-2-yl)benzene. Molecular modeling studies have provided insights into its interaction with biological targets, helping to predict potential drug-like properties such as binding affinity and metabolic stability. These computational approaches complement experimental work by allowing researchers to screen large libraries of derivatives efficiently. The integration of experimental data with computational predictions has been instrumental in optimizing synthetic routes and identifying lead compounds.

The pharmaceutical industry's interest in 1-methoxy-2-(prop-1-en-2-yl)benzene is not limited to its role as an intermediate but also extends to its potential therapeutic applications. Preliminary research suggests that derivatives of this compound may possess anti-inflammatory and analgesic properties, making them relevant for treating conditions such as arthritis and neuropathic pain. Additionally, the structural motif shared by 1-methoxy-2-(prop-1-en-2-yl)benzene with certain known bioactive molecules has prompted investigations into its possible role in drug discovery programs aimed at addressing unmet medical needs.

Synthetic methodologies for preparing 1-methoxy-2-(prop-1-enyl)benzene have seen significant advancements, driven by the demand for efficient and sustainable synthetic routes. Modern techniques such as transition-metal-catalyzed reactions and green chemistry principles have been employed to enhance yield and reduce environmental impact. For example, palladium-catalyzed cross-coupling reactions have enabled the direct formation of the allyl-substituted benzene ring under mild conditions. Such innovations not only improve the accessibility of this compound but also align with global efforts toward sustainable chemical manufacturing.

The versatility of 1-methoxy--(prop--en--(alpha))--(b--en--zole) extends beyond pharmaceutical applications into other areas such as agrochemicals and material science. Its structural features make it a suitable candidate for synthesizing compounds with specific biological activities relevant to crop protection and industrial materials. The ability to modify its chemical framework allows for tailoring properties such as bioavailability, persistence, and interaction with biological systems, making it a valuable asset in interdisciplinary research.

In conclusion,(b--en--zole) remains a compelling subject of study due to its unique structural attributes and broad range of potential applications. Ongoing research continues to uncover new possibilities for its use in medicine,agrochemicals,and advanced materials,underscoringthe importance of continued exploration into its chemical behavior and functionalization strategies,while also highlightingthe need for innovative synthetic approaches to meet growing demands efficiently,ensuring that discoveries can be translated into practical solutions responsibly,and aligning with global standards for sustainability,scientific rigor,and ethical research practices.